Cas no 6335-18-8 ( )

  structure
  structure
Product Name: 
CAS No:6335-18-8
MF:C9H9IO4
MW:308.069835424423
CID:959877
PubChem ID:230458
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-iodo-3,4-dimethoxybenzoic acid
    • 2-iodo-3,4-dimethoxy-benzoic acid
    • 2-Jod-3,4-dimethoxy-benzoesaeure
    • 3,4-Dimethoxy-2-iodobenzoic acid
    • AC1L5JK8
    • AC1Q4PD2
    • AG-K-98294
    • AR-1E2823
    • CTK5B8762
    • NSC25375
    • SureCN3780281
    • NSC-25375
    • 6335-18-8
    • DTXSID10282299
    • SCHEMBL3780281
    • PWELJXSZVWUHIB-UHFFFAOYSA-N
    • 2-iodo-3,4-dimethoxybenzoicacid
    •  
    • Inchi: 1S/C9H9IO4/c1-13-6-4-3-5(9(11)12)7(10)8(6)14-2/h3-4H,1-2H3,(H,11,12)
    • InChI Key: PWELJXSZVWUHIB-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=O)O)C=CC(=C1OC)OC

Computed Properties

  • Exact Mass: 307.95407
  • Monoisotopic Mass: 307.95456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
  • LogP: 2.00660

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1678725-1g
2-Iodo-3,4-dimethoxybenzoic acid
6335-18-8 98%
1g
¥6531.00 2024-05-06
Crysdot LLC
CD12049742-1g
2-Iodo-3,4-dimethoxybenzoic acid
6335-18-8 97%
1g
$541 2024-07-24

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